Cas no 474-86-2 (Equilin)

• Product Name: Equilin
• CAS No: 474-86-2
• MF: C₁₈H₂₀O₂
• MW: 268.3502
• MDL: MFCD00046223
• CID: 330382
• PubChem ID: 223368
• Update Time: 2024-10-29

Equilin Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-
• 7-Dehydroestrone
• (9S,13S,14S)-3-hydroxy-13-methyl-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-one
• Equilin
• Equilin Solution
• 1,3,5(10),7-Estratetraen-3-ol-17-one (3-Hydroxy-1,3,5(10),7-estratetraen-17-one
• 1,3,5,7-Estratetraen-3-ol-17-one
• Dihydroequilenin
• (9S,13S,14S)-3-hydroxy-13-methyl-9,11,12,14,15,16-hexahydro- 6H-cyclopenta[a]phenanthren-17-one
• SR-01000721841
• HY-B1176
• CCRIS 9074
• Equilin, United States Pharmacopeia (USP) Reference Standard
• Equilin, European Pharmacopoeia (EP) Reference Standard
• NSC-10971
• NS00009153
• Prestwick_219
• HMS2097J21
• MLS000028624
• EQUILIN [USP-RS]
• Tox21_302641
• EQUILIN [WHO-DD]
• 3-hydroxy-estra-1,3,5(10),7tetraen-17-one
• EQUILIN [MART.]
• AKOS024285096
• 3-Hydroxyoestra-1,3,5(10),7-tetraen-17-one
• 3-Hydroxyestra-1,5(10),7-tetraen-17-one
• Estra-1,5(10),7-tetraen-17-one, 3-hydroxy-
• Estra-1,3,5(10),7-tetraen-17-one, 3-hydroxy-
• D04041
• LMST02010026
• CHEBI:42309
• SCHEMBL124758
• BRD-K04046242-001-03-6
• CS-4786
• 1,5,7-Estratetraen-3-ol-17-one
• Equilin (USP)
• NCGC00256728-01
• 3-hydroxy-estra-1,3,5(10), 7-tetraen-17-one
• NSC 10971
• SMR000058656
• Equilin; 7-Dehydroestrone; 3-Hydroxy-1,3,5(10),7-estratetraen-17-one; 1,3,5(10),7-Estratetraen-3-ol-17-one
• Q5384492
• Equilin [USP]
• EINECS 207-488-6
• BSPBio_000839
• BPBio1_000923
• NSC10971
• DTXSID7047433
• HMS2233A16
• DTXCID5027433
• Prestwick2_000850
• Prestwick0_000850
• BRN 2624302
• Prestwick1_000850
• CAS-474-86-2
• DB02187
• F85251
• SPBio_002760
• Equilin; 1,3,5,7-Estratetraen-3-ol-17-one; 3-Hydroxyestra-1,3,5(10),7-tetraen-17-one; 7-Dehydroestrone; NSC 10971; Estrogens conjugated Impurity J
• MLS001148117
• EQUILIN [USP MONOGRAPH]
• SR-01000721841-2
• UNII-08O86EX0J4
• WLN: L E5 B666 FV JUTTT&J E1 OQ
• Equilin, VETRANAL(TM), analytical standard
• 4-08-00-01366 (Beilstein Handbook Reference)
• 08O86EX0J4
• MS-23795
• 474-86-2
• CCG-220850
• Opera_ID_780
• HMS1570J21
• Prestwick3_000850
• BDBM50423544
• 3-HYDROXYESTRA-1,3,5(10),7-TETRAEN-17-ONE
• EQUILIN [MI]
• HMS3714J21
• NCGC00179406-01
• 3-hydroxy-estra-1,3,5(10),7-tetraen-17-one
• (9S,13S,14S)-3-hydroxy-13-methyl-9,11,12,13,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
• S00287
• CHEMBL323533

• MDL： MFCD00046223
• Inchi： 1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3-5,10,14,16,19H,2,6-9H2,1H3/t14-,16+,18+/m1/s1
• InChI Key： WKRLQDKEXYKHJB-HFTRVMKXSA-N
• SMILES： OC1C=C2CC=C3[C@@]4([H])[C@@](C(CC4)=O)(CC[C@]3([H])C2=CC=1)C

Computed Properties

• Exact Mass: 268.14600
• Monoisotopic Mass: 268.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 26
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Plate powder, soluble in alcohol, acetone, less soluble in water
• Density: 1.1096 (rough estimate)
• Melting Point: 238-240 °C(lit.)
• Boiling Point: 351.51°C (rough estimate)
• Flash Point: 9℃
• Refractive Index: 1.4800 (estimate)
• PSA: 37.30000
• LogP: 3.73750
• Merck: 13,3672
• Specific Rotation: D25 +308° (c = 2 in dioxane); D25 +325° (c = 2 in alc)

Equilin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：3
• Hazard Category Code： 40-62-63-39/23/24/25-23/24/25-11
• Safety Instruction： 36/37-45-16-7
• RTECS：KG6650000
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids
• Solvents and Organic Chemicals Organic Compounds